Cas no 4418-73-9 (Adonixanthin)

Adonixanthin structure

Product Name:Adonixanthin

CAS No:4418-73-9

MF:C₄₀H₅₄O₃

MW:582.854972362518

CID:1516102

PubChem ID:16061189

Update Time:2025-09-26

Adonixanthin Chemical and Physical Properties

Names and Identifiers

- 2-benzyl-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide
- 1H-isoindole-5-carboxamide, 2,3-dihydro-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-2-(phenylmethyl)-
- 2-Benzyl-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxoisoindoline-5-carboxamide
- 2-benzyl-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxoisoindole-5-carboxamide
- ADONIXANTHIN
- (3S,3'R)-dihydroxy-4-keto-beta,beta-carotene
- all-trans-adonixanthin
- (3S,3'R)-3,3'-DIHYDROXY-.BETA.,.BETA.-CAROTEN-4-ONE
- (3S,3'R)-4-Keto-zeaxanthin
- .BETA.-DORADEXANTHIN
- LMPR01070016
- .BETA.,.BETA.-CAROTEN-4-ONE, 3,3'-DIHYDROXY-, (3S,3'R)-
- beta,beta-Caroten-4-one, 3,3'-dihydroxy-, (3S,3'R)-
- 4418-73-9
- SCHEMBL14519499
- beta-Doradexanthin
- beta-Caroten-4-one, 3,3'-dihydroxy-
- CHEBI:80217
- Adonixanthin/ 4-Ketozeaxanthin
- Doradexanthin
- 3,3'-Dihydroxy-beta,beta-carotene-4-one
- .BETA.-CAROTEN-4-ONE, 3,3'-DIHYDROXY-
- 3,3'-Dihydroxyechinenone
- (3S,3'R)-3,3'-Dihydroxy-beta,beta-caroten-4-one
- Q27149334
- (3S,3'R)-Adonixanthin
- 3,3'-dihydroxy-4-keto-beta,beta-carotene
- 4-Keto-zeaxanthin
- UNII-PSZ3Q7662U
- 4-Ketozeaxanthin
- PSZ3Q7662U
- All-trans-beta-doradexanthin
- ALL-TRANS-.BETA.-DORADEXANTHIN
- (3S,3'R)-4-ketozeaxanthin
- Adonixanthin
- Inchi： 1S/C40H54O3/c1-28(17-13-19-30(3)21-23-35-32(5)25-34(41)26-39(35,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-36-33(6)38(43)37(42)27-40(36,9)10/h11-24,34,37,41-42H,25-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+/t34-,37+/m1/s1
- InChI Key： YECXHLPYMXGEBI-ZNQVSPAOSA-N
- SMILES： O[C@@H]1CC(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C([C@H](CC2(C)C)O)=O)/C)/C)C(C)(C)C1

Computed Properties

Exact Mass: 361.10635
Monoisotopic Mass: 582.40729558g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 43
Rotatable Bond Count: 10
Complexity: 1370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 9
Undefined Bond Stereocenter Count: 0
XLogP3: 10.6
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 742.2±60.0 °C at 760 mmHg
Flash Point: 416.6±29.4 °C
PSA: 92.51
Vapor Pressure: 0.0±5.6 mmHg at 25°C

Adonixanthin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Adonixanthin Pricemore >>

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TRC	A291730-0.5mg	Adonixanthin	4418-73-9	0.5mg	$ 755.00	2022-06-08
TRC	A291730-1mg	Adonixanthin	4418-73-9	1mg	$ 1671.00	2023-04-19
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